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Compound of Interest

Compound Name: 5-HMSIR-Hochest

Cat. No.: B12381734

Technical Support Center: 5-HMSiR-Hoechst

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) to help researchers, scientists, and drug development professionals optimize
their experiments using the 5-HMSiR-Hoechst live-cell DNA stain.

Frequently Asked Questions (FAQSs)

Q1: What is 5-HMSIiR-Hoechst and what are its primary applications?

5-HMSIiR-Hoechst is a far-red, cell-permeable DNA probe designed for live-cell imaging. It is
composed of a Hoechst 33258 molecule conjugated to a spontaneously blinking hydroxymethyl
silicon-rhodamine (HMSIR) fluorophore.[1][2][3] Its primary applications include high-resolution
imaging of nuclear DNA, single-molecule localization microscopy (SMLM), and stimulated
emission depletion (STED) microscopy of chromatin nanostructures in living cells.[1][4] The
probe exhibits a significant increase in fluorescence—up to 400-fold—upon binding to the
minor groove of DNA, which contributes to a high signal-to-noise ratio.

Q2: How does the fluorescence of 5-HMSIiR-Hoechst increase upon DNA binding?

The significant fluorescence enhancement of 5-HMSiR-Hoechst upon DNA binding is attributed
to a dual-quenching mechanism in its unbound state. This involves both spiroether formation
and intramolecular quenching. When the Hoechst moiety binds to the DNA minor groove, this
guenching is suppressed, leading to a dramatic increase in fluorescence emission.
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Experiment Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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